Cas no 2060057-59-0 (2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid
• CAS No: 2060057-59-0
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD30498946
• CID: 5154120
• Update Time: 2025-05-23

2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-ethyl-2,5-dihydro-5-oxo-
• 2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid

• MDL： MFCD30498946
• Inchi： 1S/C7H10N2O3/c1-2-9-7(12)5(4-8-9)3-6(10)11/h4,8H,2-3H2,1H3,(H,10,11)
• InChI Key： CNVPGWSNFPDPKU-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)C(CC(O)=O)=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid

Introduction to 2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid (CAS No. 2060057-59-0)

2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid, identified by its CAS number 2060057-59-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic acid features a pyrazole core appended with an acetic acid side chain, making it a versatile scaffold for drug discovery and molecular research. The structural arrangement of this molecule, particularly the ethyl group at the 2-position and the oxo functionality at the 3-position of the pyrazole ring, contributes to its unique chemical properties and biological activities.

The compound has garnered attention due to its potential applications in medicinal chemistry. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the acetic acid moiety enhances its solubility in polar solvents, facilitating its use in various biochemical assays and drug formulations. Recent studies have highlighted the importance of such derivatives in developing novel therapeutic agents targeting chronic diseases.

In the context of contemporary research, 2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid has been explored as a precursor in synthesizing more complex pharmacophores. Its pyrazole core serves as a privileged structure, allowing for modifications that can fine-tune biological activity. For instance, researchers have investigated its role in designing molecules that interact with specific enzymes or receptors involved in metabolic disorders. The compound’s ability to undergo further functionalization makes it a valuable building block in medicinal chemistry.

One notable area of research involves the use of this compound in developing inhibitors for enzymes associated with inflammation and oxidative stress. The ethyl and oxo substituents on the pyrazole ring are critical for modulating the compound’s binding affinity to target proteins. Studies have demonstrated that derivatives of this structure can exhibit potent inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammatory pathways. This has opened up avenues for creating novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Additionally, the acetic acid side chain provides a carboxyl group that can be utilized for further derivatization, such as esterification or amidation, to enhance pharmacokinetic properties like bioavailability and metabolic stability. Such modifications are essential for translating promising leads into viable drug candidates. The compound’s versatility has also made it a subject of interest in computational chemistry studies, where molecular modeling techniques are employed to predict binding interactions and optimize drug design.

The synthesis of 2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid involves multi-step organic reactions that highlight the synthetic prowess required in modern pharmaceutical chemistry. Key steps typically include cyclization reactions to form the pyrazole ring followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In summary, 2-(2-ethyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl)acetic acid (CAS No. 2060057-59-0) represents a promising scaffold in pharmaceutical research due to its structural features and potential biological activities. Its role in developing novel therapeutic agents underscores its importance in addressing current challenges in medicine. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts aimed at treating various diseases.